N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide

• IUPAC Name: N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide
• InChI: InChI=1S/C17H20F2N4O/c18-17(19)23-11-8-20-15(23)12-22-9-6-14(7-10-22)21-16(24)13-4-2-1-3-5-13/h1-5,8,11,14,17H,6-7,9-10,12H2,(H,21,24)
• InChI Key: WBOICTKHXNBTBE-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1NC(=O)C2=CC=CC=C2)CC3=NC=CN3C(F)F
• Molecular Formula: C17H20F2N4O
• Molecular Weight: 334.36 g/mol

Description

N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide, also known as ABT-594, is a potent analgesic drug that is being studied for its potential use in treating chronic pain. This compound has shown promising results in preclinical studies, and its mechanism of action suggests that it may be a valuable tool for treating a variety of pain conditions.

Mechanism of Action

N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide acts as an agonist at both nicotinic acetylcholine receptors (nAChRs) and opioid receptors. Specifically, it binds to the alpha-4/beta-2 subtype of nAChRs and the mu and delta subtypes of opioid receptors. This dual mechanism of action is thought to contribute to this compound's potent analgesic effects.
Biochemical and Physiological Effects
This compound has been shown to produce a range of biochemical and physiological effects in preclinical studies. These include the release of neurotransmitters such as dopamine, acetylcholine, and serotonin, as well as changes in the activity of ion channels and other signaling pathways. These effects are thought to contribute to this compound's analgesic properties.

Advantages and Limitations for Lab Experiments

N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide has several advantages for use in laboratory experiments. It has a long duration of action, which allows for sustained pain relief in animal models. It is also relatively selective for nAChRs and opioid receptors, which reduces the risk of off-target effects. However, this compound is not currently approved for use in humans, which limits its potential applications.

Future Directions

There are several potential future directions for research on N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide. One area of interest is the development of new analogs with improved pharmacological properties. Another area of focus is the exploration of this compound's effects on other physiological systems, such as the immune system or the cardiovascular system. Finally, there is ongoing research into the potential use of this compound in combination with other drugs for the treatment of pain.

Synthesis Methods

The synthesis of N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide involves several steps, starting with the reaction of 2,3-dichloro-5,6-dicyano-1,4-benzoquinone with 1-(difluoromethyl)imidazole to form an intermediate. This intermediate is then reacted with 4-piperidinylmethylamine and 4-aminobenzamide to yield this compound.

Scientific Research Applications

N-[1-[[1-(difluoromethyl)imidazol-2-yl]methyl]piperidin-4-yl]benzamide has been extensively studied in preclinical models of pain, including animal models of neuropathic pain, inflammatory pain, and acute pain. These studies have demonstrated that this compound is effective at reducing pain in a dose-dependent manner, and that it has a longer duration of action than many other analgesic drugs.